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Application Notes
The broth microdilution method is a cornerstone of in vitro antimicrobial susceptibility testing,

providing quantitative data in the form of a Minimum Inhibitory Concentration (MIC). The MIC is

defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of

a microorganism after overnight incubation.[1][2] This document provides a detailed protocol for

determining the MIC of sisomicin, an aminoglycoside antibiotic, using the broth microdilution

method.

Important Note on Interpretive Criteria: As of December 2025, current Clinical and Laboratory

Standards Institute (CLSI) and European Committee on Antimicrobial Susceptibility Testing

(EUCAST) guidelines do not provide specific MIC breakpoints for sisomicin. These

breakpoints are necessary to categorize an isolate as susceptible, intermediate, or resistant for

clinical purposes.[3][4] Similarly, established quality control (QC) MIC ranges for sisomicin
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against standard ATCC® reference strains are not listed in the latest CLSI M100 or EUCAST

QC documents.

Therefore, the following protocols are intended for research, scientific, and drug development

purposes. For clinical applications, it is imperative to use antimicrobial agents with established

interpretive criteria from recognized standards development organizations. When no official

breakpoints are available, researchers may need to establish internal, provisional QC ranges

and rely on pharmacokinetic/pharmacodynamic (PK/PD) data and microbiological distributions

to interpret MICs.

Experimental Protocols
Preparation of Materials
1.1. Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the recommended medium for

testing rapidly growing aerobic bacteria.[5] For fastidious organisms, supplementation may be

necessary as per CLSI or EUCAST guidelines.

1.2. Sisomicin Stock Solution:

Obtain sisomicin powder of known potency (µg/mg).

Prepare a stock solution, typically at 1000 mg/L or higher, in a suitable sterile solvent as

recommended by the manufacturer. Water is often the solvent for aminoglycosides.

The stock solution can be filter-sterilized using a 0.22 µm filter, ensuring the antibiotic does

not bind to the filter material.

1.3. Quality Control (QC) Strains: Standard ATCC® strains should be used to monitor the

accuracy and precision of the test. Recommended strains for general aminoglycoside testing

include:

Escherichia coli ATCC® 25922™

Pseudomonas aeruginosa ATCC® 27853™

Staphylococcus aureus ATCC® 29213™
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QC strains should be obtained from a reputable supplier like ATCC and maintained according

to established laboratory protocols to prevent contamination or genetic drift.[6]

Broth Microdilution Procedure
The following protocol is based on the general guidelines provided by CLSI and EUCAST for

broth microdilution testing.

2.1. Inoculum Preparation:

From a fresh (18-24 hour) culture on a non-selective agar plate, select 3-5 well-isolated

colonies of the test organism.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

Within 15 minutes, dilute this suspension in CAMHB to achieve a final inoculum

concentration in the microdilution wells of approximately 5 x 10⁵ CFU/mL. A common dilution

is 1:150 to get to ~1 x 10⁶ CFU/mL, which is then further diluted 1:2 during inoculation.

2.2. Preparation of Microdilution Plates:

Using a sterile 96-well microtiter plate, add 100 µL of CAMHB to all wells.

Add 100 µL of the 2x final concentration of sisomicin to the wells in the first column.

Perform serial two-fold dilutions by transferring 100 µL from the first column to the second,

mixing thoroughly, and repeating this process across the plate to the desired final

concentration. Discard 100 µL from the last column of dilutions. This will result in 100 µL of

varying sisomicin concentrations in each well.

2.3. Inoculation and Incubation:

Add 100 µL of the standardized bacterial inoculum to each well, bringing the final volume to

200 µL. This step dilutes the sisomicin concentration by half to the final desired test

concentrations.
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Include a growth control well (inoculum without antibiotic) and a sterility control well (broth

without inoculum).

Cover the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours for non-fastidious

bacteria.

2.4. Reading and Interpreting Results:

After incubation, examine the plates for visible bacterial growth (turbidity or a cell pellet at the

bottom of the well).

The MIC is the lowest concentration of sisomicin that completely inhibits visible growth.

The growth control well should show distinct turbidity, and the sterility control well should

remain clear.

The experimental workflow is illustrated in the diagram below.
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Broth Microdilution Experimental Workflow

Data Presentation
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Quality Control
In the absence of official CLSI or EUCAST QC ranges for sisomicin, a laboratory should

establish its own internal ranges. This typically involves testing the QC strains over 20-30

consecutive days to establish a mean MIC and a range that encompasses at least 95% of the

results. The following table illustrates the expected format for such data.

Quality Control Strain Antimicrobial Agent
Expected MIC Range
(µg/mL)

Escherichia coli ATCC®

25922™
Sisomicin Not Currently Available

Pseudomonas aeruginosa

ATCC® 27853™
Sisomicin Not Currently Available

Staphylococcus aureus

ATCC® 29213™
Sisomicin Not Currently Available

MIC Breakpoints for Interpretation
Clinical breakpoints are essential for classifying isolates. Without established breakpoints for

sisomicin, interpretation is limited. For research purposes, MIC50 and MIC90 values (the

MICs that inhibit 50% and 90% of isolates, respectively) are often reported. The table below

shows where interpretive criteria would typically be presented.

Organism Sisomicin MIC (µg/mL)

Susceptible (S)

Enterobacteriaceae Not Currently Available

Pseudomonas aeruginosa Not Currently Available

Staphylococcus aureus Not Currently Available

The logical relationship for interpreting MIC results against breakpoints is shown below.
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MIC Interpretation Logic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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